Cas no 1199782-92-7 (6-bromoindan-1-amine;hydrochloride)

• Product Name: 6-bromoindan-1-amine;hydrochloride
• CAS No: 1199782-92-7
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD08544168
• CID: 2187929
• PubChem ID: 45480428
• Update Time: 2025-10-29

6-bromoindan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dihydro-1h-inden-1-amine hydrochloride
• 6-Bromo-2,3-dihydro-1H-inden-1-amine HCl
• EN001706
• AK135066
• AX8035385
• 6-bromo-2,3-dihydro-1H-inden-1-ylamine hydrochloride
• 6-Bromo-indan-1-ylamine hydrochloride
• 6-bromoindan-1-amine;hydrochloride
• 6-bromo-2,3-dihydro-1H-inden-1-amine;hydrochloride
• Y12017
• CS-0131125
• 6-Bromo-2,3-dihydro-1H-inden-1-aminehydrochloride
• SB34404
• 1199782-92-7
• 6-Bromoindan-yl-amine HCl
• AKOS015904415
• SB33716
• SB31665
• DB-306954
• MFCD08544168

• MDL： MFCD08544168
• Inchi： 1S/C9H10BrN.ClH/c10-7-3-1-6-2-4-9(11)8(6)5-7;/h1,3,5,9H,2,4,11H2;1H
• InChI Key： NWABIAMMAHTFCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2)N.Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 6-bromoindan-1-amine;hydrochloride

6-Bromoindan-1-amine Hydrochloride (CAS No. 1199782-92-7): A Versatile Building Block in Pharmaceutical Research

The 6-bromoindan-1-amine;hydrochloride (CAS No. 1199782-92-7) is an important organic compound widely used as a key intermediate in pharmaceutical synthesis. This brominated indane derivative has gained significant attention in medicinal chemistry due to its unique structural features that make it valuable for drug discovery programs targeting neurological disorders and other therapeutic areas.

Chemically, 6-bromoindan-1-amine hydrochloride belongs to the class of aromatic amines with a molecular formula of C9H11BrN·HCl. The presence of both bromo substituent and amine functionality in its structure provides multiple sites for further chemical modifications, making it particularly useful in structure-activity relationship (SAR) studies. Researchers frequently utilize this compound in the development of novel CNS-active compounds, as the indane scaffold is known to exhibit good blood-brain barrier permeability.

Recent studies have highlighted the potential of 6-bromoindan-1-amine derivatives in addressing current challenges in neurodegenerative disease research. With the growing global focus on Alzheimer's and Parkinson's disease treatments, this compound has emerged as a valuable pharmaceutical intermediate for developing potential therapeutic agents. Its structural similarity to certain neurotransmitters makes it particularly interesting for neuroscience applications.

The synthesis of 6-bromoindan-1-amine hydrochloride typically involves bromination of indan-1-amine followed by salt formation. The hydrochloride salt form offers improved stability and solubility compared to the free base, which is crucial for many pharmaceutical applications. Analytical methods for characterizing this compound include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards required for research purposes.

In drug discovery, 6-bromoindan-1-amine;hydrochloride serves as a versatile chemical building block for creating libraries of compounds. Medicinal chemists value this intermediate for its ability to participate in various coupling reactions, including Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling, which are fundamental in modern drug development. The compound's reactivity profile makes it suitable for parallel synthesis approaches that accelerate lead optimization processes.

Beyond pharmaceutical applications, 6-bromoindan-1-amine hydrochloride finds use in material science research. Its aromatic structure and functional groups make it a potential candidate for developing organic semiconductors or as a monomer for specialty polymers. The compound's thermal stability and electronic properties are currently being explored for advanced material applications.

The market for specialty chemical intermediates like 6-bromoindan-1-amine hydrochloride has grown significantly in recent years, driven by increasing R&D investments in the pharmaceutical sector. Manufacturers focusing on high-purity research chemicals have reported growing demand for this compound, particularly from contract research organizations and academic institutions engaged in neuroscience and medicinal chemistry programs.

Quality control is paramount when working with 6-bromoindan-1-amine hydrochloride. Reputable suppliers provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers should verify the compound's identity through appropriate analytical techniques before use in sensitive applications. Proper storage conditions (typically cool, dry environments) are essential to maintain the compound's stability over time.

Recent advances in synthetic methodology have improved the accessibility of 6-bromoindan-1-amine derivatives. Novel catalytic systems and greener synthetic routes are being developed to enhance the sustainability of producing such valuable intermediates. These innovations align with the pharmaceutical industry's growing emphasis on green chemistry principles and process optimization.

As research continues to explore the potential of indane-based compounds, 6-bromoindan-1-amine hydrochloride remains a compound of significant interest. Its balanced properties of reactivity, stability, and biological relevance ensure its continued importance in chemical research and drug discovery efforts. Future applications may expand into additional therapeutic areas as researchers uncover new structure-activity relationships involving this versatile scaffold.

The scientific community continues to investigate novel derivatives of 6-bromoindan-1-amine, with particular focus on their pharmacological profiles. Recent publications have demonstrated promising results in receptor binding studies, suggesting potential applications in developing new classes of neuroactive compounds. These developments underscore the compound's importance as a research tool in modern medicinal chemistry.

For researchers sourcing 6-bromoindan-1-amine hydrochloride, it's essential to work with reputable suppliers who can provide detailed technical specifications and proper documentation. The compound's purity, typically specified at ≥95% or higher for research purposes, significantly impacts experimental outcomes. Many suppliers now offer custom synthesis services to provide derivatives or analogs of this important intermediate.

In summary, 6-bromoindan-1-amine hydrochloride (CAS No. 1199782-92-7) represents a valuable chemical intermediate with diverse applications in pharmaceutical research and development. Its unique structural features and reactivity make it particularly useful for creating novel compounds targeting neurological disorders and other therapeutic areas. As research progresses, this compound will likely continue to play an important role in advancing drug discovery and material science applications.